Cas no 64965-01-1 (4H-1-Benzopyran-4-one,2-(diethylamino)-)

• Product name: 4H-1-Benzopyran-4-one,2-(diethylamino)-
• CAS No: 64965-01-1
• MF: C₁₃H₁₅NO₂
• MW: 217.2637
• CID: 504352
• PubChem ID: 3049518

4H-1-Benzopyran-4-one,2-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(diethylamino)-
• 2-(diethylamino)chromen-4-one
• 2-(Diethylamino)-4H-chromen-4-one
• SCHEMBL7329153
• DTXSID70215285
• 2-(Diethylamino)-4H-1-benzopyran-4-one
• 2-Dietilamminocromone [Italian]
• 2-Dietilamminocromone
• K 12426
• 64965-01-1
• 4H-1-Benzopyran-4-one, 2-(diethylamino)-
• BRN 1640433

• Inchi： InChI=1S/C13H15NO2/c1-3-14(4-2)13-9-11(15)10-7-5-6-8-12(10)16-13/h5-9H,3-4H2,1-2H3
• InChI Key： YROQGDCTFDQWPP-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC(=O)C2=CC=CC=C2O1

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 3

Experimental Properties

• Density: 1.14
• Boiling Point: 309.2°C at 760 mmHg
• Flash Point: 140.8°C
• Refractive Index: 1.576
• PSA: 29.54